4-(3-(5-Oxo-1-(p-tolyl)pyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl)benzonitrile
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Description
4-(3-(5-Oxo-1-(p-tolyl)pyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl)benzonitrile is a useful research compound. Its molecular formula is C20H16N4O2 and its molecular weight is 344.374. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Prediction of Biological Activity
Polycyclic systems incorporating the 1,2,4-oxadiazole ring, such as 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-ones, were synthesized through a one-pot condensation process. The biological activity of these compounds was predicted, indicating potential uses in designing substances with specific biological effects (Kharchenko, Detistov, & Orlov, 2008).
Photochemical Properties and Applications
Flash vacuum pyrolysis of benzamide oxime and related compounds produced imino-oxadiazoles among other products. This process demonstrates the photochemical reactivity of oxadiazole compounds, potentially useful in synthetic organic chemistry and materials science (Gaber & Mcnab, 2009).
Selective Synthesis Techniques
Selective synthesis methods have been developed for creating 1,2,4-oxadiazoles, showcasing advanced synthetic routes that could be applied to generate compounds with desired chemical structures and properties (Kijima, Nakazato, & Sato, 1994).
Structural and Spectral Studies
Research on η5 and η6-cyclic π-perimeter hydrocarbon platinum group metal complexes with pendant nitrile groups, including oxadiazoles, has contributed to understanding the structural and spectral characteristics of such complexes. These findings could inform the development of novel materials and catalysts (Sairem et al., 2012).
Discovery of Novel Compounds
The discovery of synthetic cannabinoids incorporating the oxadiazole structure, such as 3-benzyl-5-[1-(2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]-1,2,4-oxadiazole, highlights the ongoing interest in creating new compounds with unique properties. Such research could lead to the development of new therapeutic agents or materials with specific functionalities (Shevyrin et al., 2016).
Properties
IUPAC Name |
4-[3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O2/c1-13-2-8-17(9-3-13)24-12-16(10-18(24)25)19-22-20(26-23-19)15-6-4-14(11-21)5-7-15/h2-9,16H,10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFJVJBQMIRIRBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)C3=NOC(=N3)C4=CC=C(C=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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